N-[4-[(3,4-dimethyl-5-isoxazolyl)sulfamoyl]phenyl]-3-methyl-5-oxo-6-thiazolo[3,2-a]pyrimidinecarboxamide

• IUPAC Name: N-[4-[(3,4-dimethyl-1,2-oxazol-5-yl)sulfamoyl]phenyl]-3-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C19H17N5O5S2/c1-10-9-30-19-20-8-15(18(26)24(10)19)16(25)21-13-4-6-14(7-5-13)31(27,28)23-17-11(2)12(3)22-29-17/h4-9,23H,1-3H3,(H,21,25)
• InChI Key: AFAPWMRCFMPQBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=NC=C(C(=O)N12)C(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=C(C(=NO4)C)C
• Molecular Formula: C19H17N5O5S2
• Molecular Weight: 459.5 g/mol

Description

This compound is a complex organic molecule with the formula C19H19N3O5S. It is part of the aromatic amide family.

Molecular Structure Analysis

The molecular structure of this compound is quite complex. It includes a thiazolo[3,2-a]pyrimidine core, which is a bicyclic system containing a thiazole ring fused with a pyrimidine ring. This core is substituted with a 3-methyl-5-oxo group and a phenyl group that is further substituted with a sulfamoyl group and a 3,4-dimethyl-5-isoxazolyl group.

Scientific Research Applications

Antimicrobial Applications

The compound has been investigated for its antimicrobial properties. In a study by Kamel et al., several 1,3,4-thiadiazole derivatives were synthesized using N-(4-nitrophenyl)acetohydrazonoyl bromide and 1-[3,5-dimethyl-1-(4-nitrophenyl)-1H-pyrazol-4-yl]ethan-1-one as starting materials. These derivatives were then tested against bacterial strains, including E. coli, B. mycoides, and C. albicans. .

Anti-Tubercular Potential

Another avenue of research involves imidazole-containing compounds. Syed et al. synthesized 6-(4-substituted phenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)imidazo[2,1-b][1,3,4]thiadiazole derivatives. These compounds were evaluated for their anti-tubercular potential against Mycobacterium tuberculosis strains. .

Cytotoxic Activity

Thiazoles, including 1,3,4-thiadiazoles, have diverse biological activities. Gulsory and Guzeldemirci synthesized [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides and assessed their cytotoxicity on human tumor cell lines. .

Safety And Hazards

Specific safety and hazard information for this compound is not available in the current resources. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and contamination.

Future Directions

The future directions for this compound are not clear from the available resources. It could potentially be studied for various applications, given its complex structure and the presence of functional groups common in pharmaceutical compounds.